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Compound of Interest

Compound Name:
5-Amino-2,4-

dibromophenol;hydrochloride

CAS No.: 2375273-78-0

Cat. No.: B3000421 Get Quote

Executive Summary & Immediate Action
5-Amino-2,4-dibromophenol hydrochloride presents a dual-hazard profile: it is a halogenated

organic (precursor to toxic dioxins if incinerated improperly) and an acidic corrosive (due to the

HCl moiety).

CRITICAL PROHIBITION: Do NOT dispose of this compound down the drain or mix with

general "Non-Halogenated" organic solvents.[1]

This guide outlines the segregation, containerization, and labeling workflows required to ensure

compliance with RCRA standards and prevent downstream environmental contamination.

Chemical Profile & Hazard Characterization
Understanding the physicochemical properties is the first step in a self-validating safety

protocol. The presence of bromine atoms on the phenol ring necessitates specific high-

temperature incineration protocols (typically >1100°C) to prevent the formation of brominated

dibenzo-p-dioxins.
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Property Data Operational Implication

Parent CAS 367521-07-1 (Free Base)
Use for inventory tracking if

HCl salt CAS is unlisted.

Functional Groups
Phenol, Amine, Bromine (x2),

HCl

Incompatible with oxidizers

(fire risk) and bases

(exothermic heat).

Acidity (pKa) < 3.0 (estimated for HCl salt)

Corrosive to mucous

membranes. Do not mix with

bleach (releases toxic

chloramine/Br2 gas).

Solubility
Water soluble (moderate),

DMSO, Methanol

Spills can spread rapidly on

wet surfaces.

GHS Classification
Skin Irrit. 2, Eye Irrit.[2][3] 2A,

STOT SE 3

Requires full PPE: Nitrile

gloves (0.11mm+), safety

goggles, lab coat.

Pre-Disposal Logistics: The "Why" Behind the Protocol
A. The Halogen Rule (Segregation)
Standard laboratory waste is often incinerated as fuel. However, brominated compounds act as

flame retardants, reducing combustion efficiency, and can form corrosive hydrogen bromide

(HBr) and toxic dioxins in standard boilers.

Protocol: You must segregate this waste into the "Halogenated Organic" stream. This stream

is routed to specialized incinerators equipped with acid gas scrubbers.

B. The Acidic Salt Factor (Compatibility)
As a hydrochloride salt, this compound is acidic.

Protocol: Avoid adding this directly to waste containers holding highly alkaline waste or

sulfides/cyanides. The resulting exotherm can pressurize the container, and pH changes can

liberate toxic gases from other waste components.
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Step-by-Step Disposal Procedures
Scenario A: Disposal of Solid Reagent (Pure or Expired)

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Transfer: Transfer the solid carefully using a chemically resistant spatula. Avoid dust

generation.[3][4][5][6]

Labeling:

Primary Identifier: "Waste 5-Amino-2,4-dibromophenol Hydrochloride"

Hazard Checkbox: [x] Toxic [x] Corrosive [x] Halogenated

Storage: Cap tightly. Place in the Solid Hazardous Waste satellite accumulation area.

Scenario B: Disposal of Liquid Waste (Reaction Mixtures/Mother
Liquors)

Segregation: Ensure the receiving carboy is designated "Halogenated Organic Waste."

Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., nitric acid

waste) or active metals.

Transfer: Funnel the liquid into the carboy.

Note: If the solution is highly acidic (pH < 2), some facilities require neutralization to pH 5–

9 before adding to the organic solvent drum to prevent drum corrosion. Consult your

specific facility EHS officer. If neutralization is required, use a dilute Sodium Bicarbonate (

) solution slowly to avoid foaming.

Log: Record the volume and constituent ("Dibromophenol derivative") on the waste tag

immediately.

Waste Stream Decision Tree
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The following logic flow ensures the waste ends up in the correct regulatory stream (RCRA

Code F001/F002 equivalent logic for halogenated solvents).

Start: Waste Generation

Physical State?

Solid / Powder Liquid / Solution

Container: Wide-mouth HDPE Jar Is solvent Halogenated?

Label: 'Contains Halogenated Organics'
Check: Toxic, Corrosive

Yes (e.g., DCM, Chloroform) No (e.g., Methanol, Water)

Add to 'Halogenated Waste' Carboy Segregate as 'Halogenated' 
(Due to solute content)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-Amino-2,4-dibromophenol waste. Note that even if

dissolved in non-halogenated solvents (like methanol), the presence of the brominated solute

mandates disposal in the Halogenated stream.
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Spill Kit Requirements: Calcium carbonate (or soda ash), vermiculite/clay absorbent, nitrile

gloves, dustpan.

Isolate: Evacuate the immediate area if dust is airborne.

PPE: Don double nitrile gloves, safety goggles, and an N95 mask (or respirator if powder is

fine).

Neutralize (Liquids): If the spill is a liquid solution, sprinkle Sodium Carbonate or Calcium

Carbonate around the perimeter, then inward, until bubbling ceases (neutralizes the HCl).

Absorb: Cover with vermiculite or absorbent pads.

Collect: Scoop into a heavy-duty plastic bag. Label as "Hazardous Waste: Halogenated Solid

Spill Debris."

Clean: Wash the surface with soap and water; collect this rinse water as hazardous waste if

significantly contaminated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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